Cas no 1503356-32-8 (N-(3-methoxypropyl)-2,2,5,5-tetramethyloxolan-3-amine)

• Product Name: N-(3-methoxypropyl)-2,2,5,5-tetramethyloxolan-3-amine
• CAS No: 1503356-32-8
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 5151282
• Update Time: 2025-06-14

N-(3-methoxypropyl)-2,2,5,5-tetramethyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, tetrahydro-N-(3-methoxypropyl)-2,2,5,5-tetramethyl-
• N-(3-methoxypropyl)-2,2,5,5-tetramethyloxolan-3-amine

• Inchi： 1S/C12H25NO2/c1-11(2)9-10(12(3,4)15-11)13-7-6-8-14-5/h10,13H,6-9H2,1-5H3
• InChI Key： KSBAOMJDJBBYNP-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(NCCCOC)C1(C)C

Additional information on N-(3-methoxypropyl)-2,2,5,5-tetramethyloxolan-3-amine

Recent Advances in the Study of N-(3-methoxypropyl)-2,2,5,5-tetramethyloxolan-3-amine (CAS: 1503356-32-8)

N-(3-methoxypropyl)-2,2,5,5-tetramethyloxolan-3-amine (CAS: 1503356-32-8) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's unique structural features, including the tetramethyloxolan ring and the methoxypropylamine moiety, make it a promising candidate for further investigation. Recent synthetic efforts have focused on optimizing the yield and purity of N-(3-methoxypropyl)-2,2,5,5-tetramethyloxolan-3-amine, with several studies reporting improved methodologies. For instance, a 2023 study published in the Journal of Medicinal Chemistry described a novel catalytic approach that significantly enhances the efficiency of its synthesis, reducing byproduct formation and increasing scalability.

In addition to its synthetic utility, N-(3-methoxypropyl)-2,2,5,5-tetramethyloxolan-3-amine has been investigated for its potential pharmacological properties. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate activity against certain enzyme targets, including kinases and proteases. A recent preprint on bioRxiv highlighted its role as a scaffold for developing inhibitors of a key inflammatory pathway, with promising results in cellular assays. However, further in vivo studies are needed to validate these findings and assess the compound's therapeutic potential.

The safety and toxicological profile of N-(3-methoxypropyl)-2,2,5,5-tetramethyloxolan-3-amine has also been a subject of recent research. A 2024 toxicology report indicated that the compound exhibits low acute toxicity in rodent models, with no significant adverse effects observed at therapeutic doses. These findings support its potential as a safe intermediate for pharmaceutical applications, though long-term toxicity studies are still warranted.

In conclusion, N-(3-methoxypropyl)-2,2,5,5-tetramethyloxolan-3-amine (CAS: 1503356-32-8) represents a compound of significant interest in chemical biology and drug discovery. Recent advances in its synthesis and preliminary pharmacological evaluations underscore its potential as a versatile building block for bioactive molecules. Future research should focus on expanding its applications, optimizing its biological activity, and further elucidating its safety profile to fully realize its potential in the pharmaceutical industry.